3-benzyl-4-(4-chloro-3-fluorobenzoyl)-2-piperazinone

• IUPAC Name: 3-benzyl-4-(4-chloro-3-fluorobenzoyl)piperazin-2-one
• InChI: InChI=1S/C18H16ClFN2O2/c19-14-7-6-13(11-15(14)20)18(24)22-9-8-21-17(23)16(22)10-12-4-2-1-3-5-12/h1-7,11,16H,8-10H2,(H,21,23)
• InChI Key: QIOZBXNZKNJFFV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)Cl)F
• Molecular Formula: C18H16ClFN2O2
• Molecular Weight: 346.8 g/mol

Description

3-benzyl-4-(4-chloro-3-fluorobenzoyl)-2-piperazinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BCFP and is widely used in scientific research to study its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of BCFP involves the inhibition of certain enzymes and receptors in the body. BCFP is known to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter in the brain. This inhibition leads to an increase in the concentration of acetylcholine, which can have various effects on the body.
Biochemical and Physiological Effects:
BCFP has various biochemical and physiological effects on the body. It has been shown to improve cognitive function and memory in animal studies. BCFP has also been studied for its potential use in the treatment of Alzheimer's disease and other cognitive disorders.

Advantages and Limitations for Lab Experiments

The advantages of using BCFP in lab experiments include its high potency and selectivity, which makes it an ideal tool for studying various biological processes. However, its limitations include its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the study of BCFP. One area of research is the development of new drugs based on the structure of BCFP. Another area of research is the study of BCFP's potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and other cognitive disorders. Additionally, the study of BCFP's mechanism of action and its effects on various biological processes is an area of ongoing research.

Synthesis Methods

The synthesis of 3-benzyl-4-(4-chloro-3-fluorobenzoyl)-2-piperazinone involves the reaction of 4-chloro-3-fluorobenzoyl chloride with benzylpiperazine in the presence of a base. The reaction results in the formation of BCFP, which is purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

BCFP has various scientific research applications, including studying its mechanism of action, biochemical and physiological effects, and future directions. BCFP is commonly used in the development of new drugs and as a tool in the study of various biological processes.